Cas no 2306261-82-3 (6-fluoro-1-azaspiro[3.3]heptane hydrochloride)

• Product Name: 6-fluoro-1-azaspiro[3.3]heptane hydrochloride
• CAS No: 2306261-82-3
• MF: C₆H₁₁ClFN
• MW: 151.609644174576
• CID: 6449806
• PubChem ID: 145944916
• Update Time: 2026-03-11

6-fluoro-1-azaspiro[3.3]heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1-azaspiro[3.3]heptane hydrochloride
• 1-Azaspiro[3.3]heptane, 6-fluoro-, hydrochloride (1:1)
• SY321778
• 2306261-82-3
• AS-84581
• PB42209
• AKOS040768251
• 6-fluoro-1-azaspiro[3.3]heptane;hydrochloride
• 6-Fluoro-1-azaspiro[3.3]heptane HCl
• D78992
• MFCD31742951

• Inchi： 1S/C6H10FN.ClH/c7-5-3-6(4-5)1-2-8-6;/h5,8H,1-4H2;1H
• InChI Key： JPFFRERFBICJRG-UHFFFAOYSA-N
• SMILES： FC1CC2(NCC2)C1.Cl

Computed Properties

• Exact Mass: 151.0564052g/mol
• Monoisotopic Mass: 151.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 6-fluoro-1-azaspiro[3.3]heptane hydrochloride

Comprehensive Overview of 6-fluoro-1-azaspiro[3.3]heptane hydrochloride (CAS No. 2306261-82-3): Properties, Applications, and Research Insights

6-fluoro-1-azaspiro[3.3]heptane hydrochloride (CAS No. 2306261-82-3) is a fluorinated spirocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of azaspirocyclic derivatives, which are known for their versatility in drug discovery and material science. Its molecular structure combines a fluorine substituent with a spiro[3.3]heptane core, offering distinct physicochemical properties that make it valuable for synthetic and medicinal chemistry.

One of the key reasons for the growing interest in 6-fluoro-1-azaspiro[3.3]heptane hydrochloride is its potential role in the development of central nervous system (CNS) therapeutics. Researchers have explored its utility as a building block for novel neuroactive compounds, particularly in targeting receptors associated with neurological disorders. The fluorine atom in its structure enhances bioavailability and metabolic stability, making it a promising candidate for drug design. Additionally, the spirocyclic framework contributes to conformational rigidity, which can improve binding affinity to biological targets.

In recent years, the demand for fluorinated spiro compounds like 6-fluoro-1-azaspiro[3.3]heptane hydrochloride has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's CAS No. 2306261-82-3 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization projects. Its synthesis and characterization have been detailed in several peer-reviewed journals, highlighting its scalable production and purity standards.

Another area where 6-fluoro-1-azaspiro[3.3]heptane hydrochloride shows promise is in the field of agrochemicals. The incorporation of fluorine into bioactive molecules often enhances their efficacy and environmental stability. This has led to exploratory studies on its use in crop protection formulations, where its spirocyclic architecture could offer novel modes of action against pests and pathogens. Such applications align with the global push toward sustainable agriculture and green chemistry.

From a synthetic chemistry perspective, 6-fluoro-1-azaspiro[3.3]heptane hydrochloride serves as a valuable intermediate for constructing complex molecular scaffolds. Its reactivity profile allows for diverse functionalization, enabling the creation of libraries of analogues for structure-activity relationship (SAR) studies. Researchers have also investigated its use in catalysis and asymmetric synthesis, leveraging its chiral centers to achieve enantioselective transformations.

The compound's physicochemical properties, such as solubility, melting point, and stability, have been thoroughly documented, making it a reliable choice for laboratory use. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its structural integrity, ensuring reproducibility in research settings. These attributes are critical for scientists working on high-value chemical entities and patentable innovations.

In conclusion, 6-fluoro-1-azaspiro[3.3]heptane hydrochloride (CAS No. 2306261-82-3) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its unique combination of fluorine and spirocyclic motifs positions it as a cornerstone in modern synthetic chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.